Cas no 1806010-73-0 (Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806010-73-0
• MF: C₁₀H₁₁F₃N₂O₄
• MW: 280.200553178787
• CID: 4815084
• Update Time: 2025-05-21

Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H11F3N2O4/c1-18-8(16)2-5-7(19-10(11,12)13)4-15-6(3-14)9(5)17/h4,17H,2-3,14H2,1H3
• InChI Key： DHTMRXSLOWEJAB-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1CC(=O)OC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.9
• Topological Polar Surface Area: 94.7

Additional information on Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate

Comprehensive Overview of Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806010-73-0)

The compound Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806010-73-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and aminomethyl functionality, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and its role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture.

One of the key attributes of Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate is its versatility in medicinal chemistry. The presence of the hydroxy and acetate groups allows for further derivatization, enabling the development of novel therapeutics. Recent studies have highlighted its potential in targeting enzymes involved in inflammatory pathways, a topic of great interest given the rising prevalence of chronic inflammatory diseases. This aligns with current trends in precision medicine, where tailored molecular designs are crucial for effective treatment strategies.

In the agrochemical sector, the trifluoromethoxy moiety in Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate has garnered attention for its role in enhancing the bioactivity of pesticides and herbicides. With growing concerns about food security and environmental sustainability, researchers are exploring compounds like this to develop next-generation crop protection agents that are both effective and eco-friendly. The compound’s ability to modulate biological targets in pests while minimizing off-target effects is a significant advantage.

The synthesis and characterization of Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806010-73-0) involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in high-stakes industries like pharmaceuticals. Quality control is a recurring theme in discussions about chemical intermediates, and this compound exemplifies the rigorous standards required in modern manufacturing processes.

Another area of interest is the compound’s potential in neuroscience research. The pyridine core structure is a common motif in ligands targeting neurotransmitter receptors. As mental health and neurodegenerative disorders become focal points of public health initiatives, the demand for innovative research tools like Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate is expected to rise. Its compatibility with blood-brain barrier penetration studies further enhances its utility in this field.

From a commercial perspective, the global market for specialty chemicals is expanding, driven by advancements in biotechnology and material science. Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate is well-positioned to meet this demand, particularly in regions with robust R&D infrastructure. Companies specializing in custom synthesis are increasingly listing this compound in their portfolios, reflecting its growing importance in the chemical supply chain.

In conclusion, Methyl 2-(aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806010-73-0) represents a convergence of innovation and practicality. Its applications span multiple high-impact sectors, making it a compound of choice for researchers tackling some of today’s most pressing scientific challenges. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in shaping future breakthroughs.